Cas no 1219979-24-4 (3-(2-Chloro-4-nitrophenoxy)methylpiperidinehydrochloride)

• Product Name: 3-(2-Chloro-4-nitrophenoxy)methylpiperidinehydrochloride
• CAS No: 1219979-24-4
• MF: C₁₂H₁₆Cl₂N₂O₃
• MW: 307.173041343689
• CID: 4687495
• Update Time: 2025-07-17

3-(2-Chloro-4-nitrophenoxy)methylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(2-Chloro-4-nitrophenoxy)methyl]piperidine hydrochloride
• 3-[(2-Chloro-4-nitrophenoxy)methyl]piperidinehydrochloride
• 3-((2-Chloro-4-nitrophenoxy)methyl)piperidine hydrochloride
• 3-(2-chloro-4-nitrophenoxymethyl)piperidine hydrochloride
• 3-(2-Chloro-4-nitrophenoxy)methylpiperidinehydrochloride

• Inchi： 1S/C12H15ClN2O3.ClH/c13-11-6-10(15(16)17)3-4-12(11)18-8-9-2-1-5-14-7-9;/h3-4,6,9,14H,1-2,5,7-8H2;1H
• InChI Key： HOXANFJVRIVLLF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC1CNCCC1)[N+](=O)[O-].Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 285
• Topological Polar Surface Area: 67.1

Additional information on 3-(2-Chloro-4-nitrophenoxy)methylpiperidinehydrochloride

3-(2-Chloro-4-nitrophenoxy)methylpiperidine Hydrochloride (CAS No. 1219979-24-4): A Comprehensive Overview

3-(2-Chloro-4-nitrophenoxy)methylpiperidine hydrochloride (CAS No. 1219979-24-4) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as 3-(2-chloro-4-nitrophenoxy)methyl piperidine hydrochloride, is a derivative of piperidine and possesses unique chemical and biological properties that make it a valuable component in various research and development activities.

The molecular structure of 3-(2-chloro-4-nitrophenoxy)methylpiperidine hydrochloride consists of a piperidine ring attached to a substituted phenyl group through an ether linkage. The presence of the chloro and nitro groups on the phenyl ring imparts specific reactivity and functional characteristics to the molecule, making it suitable for a wide range of applications. The hydrochloride salt form enhances its solubility in aqueous media, which is crucial for its use in biological assays and pharmaceutical formulations.

Recent studies have highlighted the potential of 3-(2-chloro-4-nitrophenoxy)methylpiperidine hydrochloride in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of novel drugs targeting neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent activity against specific neurotransmitter receptors, suggesting its potential as a lead compound for drug discovery.

In addition to its pharmaceutical applications, 3-(2-chloro-4-nitrophenoxy)methylpiperidine hydrochloride has been explored for its role in chemical synthesis. Its unique structural features make it an excellent starting material for the preparation of complex organic molecules. For instance, a study in the Tetrahedron Letters demonstrated the use of this compound as a key intermediate in the synthesis of bioactive natural products, highlighting its versatility and synthetic utility.

The physical and chemical properties of 3-(2-chloro-4-nitrophenoxy)methylpiperidine hydrochloride have been extensively characterized. It is a white crystalline solid with a melting point ranging from 180 to 185°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but its solubility in water is limited without the hydrochloride salt form. These properties make it suitable for both laboratory-scale experiments and industrial-scale production processes.

The safety profile of 3-(2-chloro-4-nitrophenoxy)methylpiperidine hydrochloride has also been evaluated. While it is generally considered safe for laboratory use under proper handling conditions, standard precautions should be taken to avoid inhalation, ingestion, and skin contact. It is important to follow good laboratory practices and use appropriate personal protective equipment (PPE) when working with this compound.

In conclusion, 3-(2-chloro-4-nitrophenoxy)methylpiperidine hydrochloride (CAS No. 1219979-24-4) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features and favorable physical properties make it an attractive candidate for various applications. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in the scientific community.